Gadolinium sulfate

Specification

• CAS No.: 155788-75-3
• Molecular Formula: Gd2O12S3
• Molecular Weight: 602.7 g/mol
• IUPAC Name: gadolinium(3+);trisulfate
• Standard InChI: InChI=1S/2Gd.3H2O4S/c;;3*1-5(2,3)4/h;;3*(H2,1,2,3,4)/q2*+3;;;/p-6
• Standard InChI Key: QLAFITOLRQQGTE-UHFFFAOYSA-H
• SMILES: [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Gd+3].[Gd+3]
• Canonical SMILES: [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Gd+3].[Gd+3]

Introduction

Chemical Identity and Structure

Gadolinium sulfate is an inorganic salt containing gadolinium in its +3 oxidation state. The compound most commonly exists in its octahydrate form with the chemical formula Gd2(SO4)3·8H2O. The molecular weight of the octahydrate form is 746.8 g/mol, while the anhydrous form has a distinct set of properties. Gadolinium sulfate belongs to the family of rare earth sulfates, containing the lanthanide element gadolinium, which is characterized by its position as atomic number 64 in the periodic table.

The structure features two gadolinium atoms coordinated with three sulfate groups (SO4^2-) and eight water molecules in the crystalline lattice. This coordination gives the compound its distinctive chemical behavior and reactivity profiles. The presence of water molecules in the crystal structure significantly influences its physical properties, particularly its thermal behavior and solubility characteristics.

Physical Properties

Gadolinium sulfate octahydrate presents as white crystalline material with several notable physical characteristics that make it suitable for various applications. The compound exhibits thermal behavior typical of hydrated salts, with gradual loss of water molecules upon heating before eventual decomposition.

Table 1: Physical Properties of Gadolinium Sulfate Octahydrate

Property	Value
Appearance	White crystal
Density	3.01 g/mL at 25°C
Thermal decomposition	Decomposes at 500°C
Water solubility	Slightly soluble in water
Solubility temperature dependence	Solubility decreases with rising temperature
Density of anhydrous salt	4.14 g/cm³
Crystal form	Monoclinic crystals
Water of crystallization loss	Begins at approximately 400°C

The unique physical properties of gadolinium sulfate, particularly its thermal behavior and modest water solubility, make it suitable for various specialized applications. The compound's stability in normal atmospheric conditions allows for relatively straightforward handling and storage, though it should be kept in airtight conditions to preserve its quality.

Synthesis and Preparation Methods

The standard preparation method for gadolinium sulfate involves the reaction of gadolinium oxide with sulfuric acid. This direct synthesis produces the hydrated form of gadolinium sulfate through the following reaction:

Gd2O3 + 3H2SO4 + 5H2O → Gd2(SO4)3·8H2O

This synthesis route allows for consistent production of high-purity gadolinium sulfate and is the primary industrial method for its preparation. The reaction proceeds efficiently under controlled conditions, typically involving heating the reaction mixture to ensure complete dissolution of the gadolinium oxide in the sulfuric acid solution.

Alternative synthesis methods may be employed for specific research applications or when modified properties are desired. For instance, researchers have explored modified synthesis pathways involving formic acid to create gadolinium sulfate compounds with optimized magneto-caloric effects. These specialized synthesis approaches demonstrate the versatility of gadolinium sulfate as a platform for developing advanced materials with tailored properties.

Applications and Uses

Gadolinium sulfate finds applications across multiple technological and scientific fields due to its unique properties.

Optical and Electronic Applications

Gadolinium sulfate serves as a precursor in the production of optical glass and as a dopant for Gadolinium Yttrium Garnets. These materials find extensive use in various optical technologies, including laser systems and specialized optical components. The compound is also employed as a substrate material for magneto-optical films, making it valuable in advanced optical and electronic applications.

Cryogenic Research

One of the notable applications of gadolinium sulfate is in cryogenic research. Its unique magnetic and thermal properties make it suitable for low-temperature experiments and cryogenic work. This application leverages the compound's behavior at extremely low temperatures to facilitate various scientific investigations.

Thermoelectric Devices

Gadolinium sulfate is utilized in the development and operation of thermoelectric devices. These devices convert temperature differences into electrical energy or vice versa, finding applications in power generation, cooling systems, and thermal management solutions.

As an analytical reagent, gadolinium sulfate is employed in various chemical analyses and research procedures. The compound serves as a reference material and reagent in inorganic synthesis, contributing to the development of new materials and compounds. Its role in electronic ceramics further expands its utility in advanced material science applications.

Magneto-Caloric Research

Recent research has explored the potential of modified gadolinium sulfate compounds for magneto-caloric effects. The magneto-caloric effect, which involves temperature changes in materials when exposed to changing magnetic fields, has potential applications in magnetic refrigeration and other advanced technologies.

Parameter	Classification/Information
GHS Symbol	GHS07
Signal word	Warning
Hazard statements	H315-H319-H335 (Causes skin irritation, serious eye irritation, may cause respiratory irritation)
Precautionary statements	P261-P264-P271-P280-P302+P352-P305+P351+P338
Hazard Codes	Xi (Irritant)
Risk Statements	36/37/38
Safety Statements	26-36
WGK Germany	3
TSCA	Yes

Proper handling of gadolinium sulfate involves using appropriate personal protective equipment, including gloves, eye protection, and respiratory protection when necessary. Storage should maintain the compound in airtight conditions to preserve its quality and prevent potential exposure. As with all laboratory chemicals, good laboratory practices should be observed when working with gadolinium sulfate.

Purity Designation	Percentage Purity
2N	99%
3N	99.9%
4N	99.99%
5N	99.999%

Higher purity grades of gadolinium sulfate typically contain lower levels of impurities such as iron oxide, silicon dioxide, calcium oxide, chloride ions, sodium oxide, and lead oxide. The specific impurity profile and purity requirements depend on the intended application, with more demanding applications requiring higher purity grades.

Recent Research Developments

Research involving gadolinium sulfate continues to expand its potential applications and enhance understanding of its properties. One significant area of research focuses on modifying gadolinium sulfate with formate to optimize its magneto-caloric effect. This research has led to the development of three new gadolinium-based coordination polymers with enhanced magneto-caloric properties.

Researchers discovered that by increasing the volume ratio of formic acid and dimethyl sulfoxide during synthesis, formate anions begin to coordinate with metal centers. This coordination results in increased coordination numbers of sulfate anions while decreasing the content of water and dimethyl sulfoxide molecules in the target complexes. This modification enhances spin densities both per mass and per volume, which benefits the magneto-caloric effect.

Magnetic studies reveal that a higher presence of formate anions corresponds to larger negative values of magnetic entropy change. One complex exhibited the largest magnetic entropy change of 49.91 J kg⁻¹K⁻¹ (189.51 mJ cm⁻³K⁻¹) at 2 K and a magnetic field change of 7 T among the three new complexes studied. These findings suggest promising directions for developing advanced materials based on gadolinium sulfate with enhanced magnetic properties.